Cas no 2094391-70-3 (3-Chloro-4-{[1-(2,2-dimethylpropanoyl)piperidin-3-yl]methoxy}benzaldehyde)

• Product Name: 3-Chloro-4-{[1-(2,2-dimethylpropanoyl)piperidin-3-yl]methoxy}benzaldehyde
• CAS No: 2094391-70-3
• MF: C₁₈H₂₄ClNO₃
• MW: 337.841064453125
• CID: 5797716
• PubChem ID: 122154006
• Update Time: 2025-06-30

3-Chloro-4-{[1-(2,2-dimethylpropanoyl)piperidin-3-yl]methoxy}benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2094391-70-3
• Z2379556835
• AKOS033886298
• EN300-1188771
• 3-chloro-4-{[1-(2,2-dimethylpropanoyl)piperidin-3-yl]methoxy}benzaldehyde
• 3-chloro-4-[[1-(2,2-dimethylpropanoyl)piperidin-3-yl]methoxy]benzaldehyde
• 3-Chloro-4-{[1-(2,2-dimethylpropanoyl)piperidin-3-yl]methoxy}benzaldehyde

• Inchi： 1S/C18H24ClNO3/c1-18(2,3)17(22)20-8-4-5-14(10-20)12-23-16-7-6-13(11-21)9-15(16)19/h6-7,9,11,14H,4-5,8,10,12H2,1-3H3
• InChI Key： GNXDKPXXXVFBFA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=CC=1OCC1CCCN(C(C(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 337.1444713g/mol
• Monoisotopic Mass: 337.1444713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.6Ų

Additional information on 3-Chloro-4-{[1-(2,2-dimethylpropanoyl)piperidin-3-yl]methoxy}benzaldehyde

3-Chloro-4-{[1-(2,2-dimethylpropanoyl)piperidin-3-yl]methoxy}benzaldehyde

The compound 3-Chloro-4-{[1-(2,2-dimethylpropanoyl)piperidin-3-yl]methoxy}benzaldehyde (CAS No. 2094391-70-3) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a piperidine ring substituted with a 2,2-dimethylpropanoyl group and a methoxy linkage. The presence of the chlorine atom at the 3-position of the benzene ring further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have demonstrated its utility in the development of novel antiviral agents targeting emerging pathogens. The piperidine ring, being a versatile structural motif, has been shown to interact with key enzymes involved in viral replication, thereby inhibiting their activity. Furthermore, the substitution pattern of this compound allows for fine-tuning of its pharmacokinetic properties, making it an attractive candidate for drug delivery systems.

In terms of synthesis, 3-Chloro-4-{[1-(2,2-dimethylpropanoyl)piperidin-3-yl]methoxy}benzaldehyde can be prepared via a multi-step process involving nucleophilic aromatic substitution and subsequent alkylation reactions. The use of palladium-catalyzed cross-coupling reactions has been reported to significantly improve the yield and purity of the final product. These advancements in synthetic methodology have made this compound more accessible for large-scale production and industrial applications.

The compound's applications extend beyond pharmaceuticals. In materials science, it has been employed as a building block for the synthesis of advanced polymers with tailored mechanical and thermal properties. Its ability to form stable covalent bonds with other monomers makes it an ideal candidate for high-performance polymer systems used in aerospace and electronics industries.

From an environmental perspective, recent research has focused on the biodegradation pathways of 3-Chloro-4-{[1-(2,2-dimethylpropanoyl)piperidin-3-yl]methoxy}benzaldehyde. Studies indicate that under aerobic conditions, this compound undergoes rapid microbial degradation, reducing its environmental footprint. This finding is particularly relevant for industries seeking sustainable chemical solutions that align with global environmental goals.

In conclusion, 3-Chloro-4-{[1-(2,2-dimethylpropanoyl)piperidin-3-yl]methoxy}benzaldehyde (CAS No. 2094391-70-3) is a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methods and environmental compatibility, positions it as a key player in modern chemical innovation.